Cas no 383127-36-4 (2-Cyclopentylpyrrolidine)

• Product Name: 2-Cyclopentylpyrrolidine
• CAS No: 383127-36-4
• MF: C₉H₁₇N
• MW: 139.23798251152
• MDL: MFCD02663460
• CID: 2621704
• PubChem ID: 4031549
• Update Time: 2025-05-21

2-Cyclopentylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentylpyrrolidine
• AKOS000148399
• DTXSID801313046
• VS-07115
• STK893448
• CS-0206614
• AKOS016343637
• BBL020758
• SCHEMBL166482
• MFCD02663460
• AB01005429-01
• EN300-51385
• G37508
• 383127-36-4
• 814-893-7
• IQA12736

• MDL： MFCD02663460
• Inchi： 1S/C9H17N/c1-2-5-8(4-1)9-6-3-7-10-9/h8-10H,1-7H2
• InChI Key： WXQFEZGWHIDPIP-UHFFFAOYSA-N
• SMILES： N1CCCC1C1CCCC1

Computed Properties

• Exact Mass: 139.13600
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 209.6±8.0 °C at 760 mmHg
• Flash Point: 75.4±16.5 °C
• PSA: 12.03000
• LogP: 2.25740
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

2-Cyclopentylpyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-Cyclopentylpyrrolidine

Comprehensive Overview of 2-Cyclopentylpyrrolidine (CAS No. 383127-36-4): Properties, Applications, and Industry Insights

2-Cyclopentylpyrrolidine (CAS No. 383127-36-4) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This bicyclic amine, featuring a pyrrolidine ring fused with a cyclopentyl group, serves as a versatile building block in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-Cyclopentylpyrrolidine synthesis", "CAS 383127-36-4 applications", and "cyclopentyl-pyrrolidine derivatives", reflecting growing interest in this compound's potential.

The molecular structure of 2-Cyclopentylpyrrolidine offers distinct advantages in drug design, particularly in modulating bioavailability and target selectivity. Recent studies highlight its role in developing central nervous system (CNS) therapeutics, with researchers exploring its potential in addressing neurological conditions. The compound's balanced lipophilicity, evidenced by its LogP value, makes it particularly valuable for blood-brain barrier penetration—a hot topic in neuropharmaceutical research.

In synthetic chemistry, CAS 383127-36-4 serves as a precursor for various chiral catalysts and ligands. Its stereochemical properties enable asymmetric synthesis applications, aligning with current industry demands for enantioselective transformations. The compound's stability under diverse reaction conditions makes it valuable for high-throughput screening and combinatorial chemistry approaches, addressing modern drug discovery challenges.

Analytical characterization of 2-Cyclopentylpyrrolidine typically involves GC-MS, NMR spectroscopy, and HPLC purity analysis—techniques commonly searched by quality control professionals. Recent advancements in process chemistry have optimized its production, reducing environmental impact through green chemistry principles. These developments respond to growing industry focus on sustainable synthesis and green pharmaceuticals.

The compound's safety profile and regulatory status remain important considerations. While not classified as hazardous, proper handling of 2-Cyclopentylpyrrolidine requires standard laboratory precautions. Material safety data sheets (MSDS) for CAS 383127-36-4 provide essential guidance for researchers, a frequently searched document among laboratory personnel.

Emerging applications include its use in material science, particularly in designing functional polymers with tailored properties. The compound's amine functionality enables incorporation into various smart materials, responding to industry interest in stimuli-responsive systems. This versatility positions 2-Cyclopentylpyrrolidine as valuable for both life sciences and advanced materials sectors.

Market analysis indicates steady growth in demand for fine chemicals like 383127-36-4, driven by pharmaceutical R&D expansion. Suppliers increasingly offer custom synthesis and contract manufacturing options for this compound, addressing diverse research needs. The global chemical catalog listings for 2-Cyclopentylpyrrolidine reflect its commercial importance in specialized chemistry sectors.

Future research directions may explore structure-activity relationships of cyclopentyl-pyrrolidine derivatives, particularly in GPCR-targeted therapies—a trending area in drug discovery. The compound's potential in bioconjugation chemistry also warrants investigation, given current interest in targeted drug delivery systems. These applications align with search trends focusing on next-generation therapeutics and precision medicine approaches.

For researchers working with 2-Cyclopentylpyrrolidine, proper storage conditions (typically under inert atmosphere at low temperatures) and stability testing protocols are essential considerations. Analytical method development for this compound remains an active area, with particular focus on chiral separation techniques and impurity profiling—topics frequently searched by analytical chemists.

In conclusion, 2-Cyclopentylpyrrolidine (CAS No. 383127-36-4) represents an important structural motif in modern chemistry, with applications spanning pharmaceuticals, materials science, and synthetic methodology. Its growing prominence in research publications and patent applications underscores its value as a versatile chemical building block. As scientific understanding of its properties deepens, new applications for this compound will likely emerge across multiple disciplines.